3-amino-N-(3,4-dichlorophenyl)-6-(thiophen-2-yl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide

• CAS No.: 441718-26-9
• Molecular Formula: C19H10Cl2F3N3OS2
• Molecular Weight: 488.3 g/mol
• IUPAC Name: 3-amino-N-(3,4-dichlorophenyl)-6-thiophen-2-yl-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide
• InChI: InChI=1S/C19H10Cl2F3N3OS2/c20-10-4-3-8(6-11(10)21)26-17(28)16-15(25)14-9(19(22,23)24)7-12(27-18(14)30-16)13-2-1-5-29-13/h1-7H,25H2,(H,26,28)
• InChI Key: AUMLYVVBYTUHHY-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=NC3=C(C(=C2)C(F)(F)F)C(=C(S3)C(=O)NC4=CC(=C(C=C4)Cl)Cl)N

Description

This compound belongs to the thieno[2,3-b]pyridine-2-carboxamide class, characterized by a fused thiophene-pyridine core. Key structural features include:

• 3,4-Dichlorophenyl carboxamide at position 2, contributing to hydrophobic interactions and electron-withdrawing effects.
• Thiophen-2-yl at position 6, introducing π-π stacking capabilities.
• Trifluoromethyl at position 4, improving metabolic stability and lipophilicity .

Biological Activity

3-amino-N-(3,4-dichlorophenyl)-6-(thiophen-2-yl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide is a thieno[2,3-b]pyridine derivative that has garnered attention in medicinal chemistry due to its unique structural features and potential biological activities. This compound's molecular formula is C19H10Cl2F3N3OS, with a molecular weight of approximately 488.34 g/mol. Its structure integrates thiophene and pyridine rings along with a carboxamide functional group, which may enhance its interaction with biological targets.

Structural Characteristics

The compound's structure is characterized by:

• Thieno[2,3-b]pyridine core : This heterocyclic framework is known for various biological activities.
• Dichlorophenyl substituent : This moiety may influence the compound's lipophilicity and receptor binding properties.
• Trifluoromethyl group : The presence of this group can enhance metabolic stability and potency.

Preliminary studies suggest that the biological activity of this compound may involve:

• Enzyme inhibition : It may inhibit specific enzymes such as phosphoinositide phospholipase C (PI-PLC), which is implicated in cell proliferation and cancer progression .
• Receptor antagonism : Interaction with G-protein coupled receptors (GPCRs) has also been noted, indicating potential therapeutic applications in various diseases .

Anticancer Activity

Research indicates that derivatives of thieno[2,3-b]pyridine exhibit significant anti-proliferative activity against various cancer cell lines. For instance:

• In studies involving MDA-MB-231 (triple-negative breast cancer) and HCT-116 (colorectal cancer) cell lines, certain derivatives demonstrated IC50 values in the nanomolar range, showcasing their potential as anticancer agents .

Comparative Analysis with Similar Compounds

The following table summarizes structural comparisons between 3-amino-N-(3,4-dichlorophenyl)-6-(thiophen-2-yl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide and related compounds:

Compound Name	Structural Features	Unique Aspects
3-amino-6-thiophen-2-yl-thieno[2,3-b]pyridine-2-carbonitrile	Contains thiophene and pyridine rings	Lacks trifluoromethyl group
6-methyl-N-(6-methylpyridin-2-yl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide	Similar thieno core	Different substitution pattern on pyridine
3-amino-N-(4-fluorophenyl)-6-(thiophen-2-yl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide	Contains fluorophenyl instead of dichlorophenyl	Variation in halogen substituents

Case Studies

• Study on Anti-Proliferative Activity : A study synthesized various thieno[2,3-b]pyridines and evaluated their anti-proliferative effects. The results indicated that compounds with specific substitutions at the aryl carboxamide ring exhibited enhanced activity against cancer cell lines. Notably, compounds with 2',3'-disubstitution patterns showed superior efficacy compared to monosubstituted analogs .
• Enzyme Interaction Studies : Interaction studies revealed that 3-amino-N-(3,4-dichlorophenyl)-6-(thiophen-2-yl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide inhibited PI-PLC activity effectively. This inhibition correlated with a decrease in cell proliferation rates in treated cancer cell lines .

Scientific Research Applications

Biological Activities

The biological activity of this compound is primarily attributed to its structural features that allow interaction with specific biological targets such as enzymes and receptors. Preliminary studies suggest potential applications in treating various diseases due to its ability to modulate biochemical pathways through enzyme inhibition or receptor antagonism.

Potential Therapeutic Areas

• Cancer Treatment : The compound has shown promise in preliminary studies for its anticancer properties. Similar compounds with structural similarities have demonstrated activity against various cancer cell lines.
• Anti-inflammatory Applications : The compound's structural characteristics may also confer anti-inflammatory effects, making it a candidate for treating inflammatory diseases.
• Antimicrobial Activity : Its unique structure may provide antimicrobial properties, which could be explored further in the development of new antibiotics.

Case Studies and Research Findings

Research on compounds similar to 3-amino-N-(3,4-dichlorophenyl)-6-(thiophen-2-yl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide has provided insights into its therapeutic potential:

• Anticancer Studies : Compounds with similar structures have been evaluated against various cancer cell lines with promising results indicating significant cytotoxicity.
  • For instance, a related compound showed an IC50 value of 6.2 μM against colon carcinoma HCT-116 cells .
• Anti-inflammatory Research : Studies on related derivatives have demonstrated their effectiveness in inhibiting COX enzymes, suggesting that this compound may also exhibit anti-inflammatory properties .

Comparison with Similar Compounds

Key Observations :

• Halogenated substituents (e.g., iodine, chlorine) improve stability and binding affinity via hydrophobic interactions .
• Methyl or cyano groups modulate steric and electronic properties, impacting solubility and target engagement .

Variations in the Trifluoromethyl and Thiophen-2-yl Groups

Compound Name	Core Substituents	Notable Features	Reference
3-Amino-N-(3,4-difluorophenyl)-6-(4-pyridinyl)-...	4-pyridinyl instead of thiophen-2-yl	Increased basicity due to pyridine nitrogen
3-Amino-6-phenyl-4-(trifluoromethyl)...	Phenyl at position 6	Reduced π-stacking potential vs. thiophen-2-yl
3-[Bis(p-tolylsulfonyl)amino]-N-(4-chlorobenzyl)-6-(3,4-dichlorophenyl)-...	Bis-sulfonamide functionalization	Enhanced hydrogen-bonding and crystallinity

Key Observations :

• Thiophen-2-yl vs. phenyl/pyridinyl : Thiophen-2-yl enhances π-stacking due to sulfur’s polarizability, whereas pyridinyl introduces hydrogen-bonding sites .
• Trifluoromethyl consistently improves membrane permeability across analogs .

Physical Properties :

• Melting Points : Halogenated derivatives (e.g., 14–17) exhibit high melting points (>235°C), correlating with crystallinity and stability .
• Spectroscopic Data: IR and NMR spectra confirm the presence of amino (3300–3460 cm⁻¹), carbonyl (1730–1735 cm⁻¹), and trifluoromethyl (1100–1200 cm⁻¹) groups .